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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available research and
protocols for the combination of BMS-986449, a novel molecular glue degrader, and
nivolumab, a PD-1 immune checkpoint inhibitor. This document is intended to guide
researchers in understanding the scientific rationale, preclinical evidence, and clinical trial
design for this combination therapy in the context of advanced solid tumors.

Introduction

The combination of targeted therapies with immune checkpoint inhibitors represents a
promising strategy in oncology. BMS-986449 is a first-in-class, orally bioavailable small
molecule that functions as a Cereblon E3 Ligase Modulatory Drug (CELMoD), or molecular
glue.[1][2] It selectively induces the degradation of two key transcription factors, Ikaros Zinc
Finger 2 (IKZF2 or Helios) and lkaros Zinc Finger 4 (IKZF4 or Eos).[1][3] These transcription
factors are highly expressed in regulatory T cells (Tregs) and are critical for maintaining their
immunosuppressive function within the tumor microenvironment.[4] By degrading Helios and
Eos, BMS-986449 aims to reprogram Tregs, thereby enhancing the anti-tumor immune
response.[3]
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Nivolumab is a fully human IgG4 monoclonal antibody that binds to the programmed death-1
(PD-1) receptor on T cells, blocking its interaction with PD-L1 and PD-L2 ligands.[5] This
blockade releases the "brakes" on the immune system, enabling a more robust anti-tumor T
cell response.

The scientific rationale for combining BMS-986449 with nivolumab is based on their
complementary mechanisms of action. By degrading Treg-associated transcription factors,
BMS-986449 can potentially overcome a key mechanism of immune resistance to PD-1
blockade, leading to a more potent and durable anti-tumor effect.[5]

Preclinical Data

An abstract presented at the American Association for Cancer Research (AACR) 2025 annual
meeting provided key preclinical data for BMS-986449.

In Vivo Efficacy in Syngeneic Mouse Models

BMS-986449 demonstrated significant anti-tumor activity as a monotherapy and in combination
with an anti-PD-1 antibody in various syngeneic mouse tumor models. The combination
therapy resulted in more robust efficacy compared to either agent alone.

Tumor Growth Inhibition

Tumor Model Treatment Group

(TGI)
CT26 BMS-986449 Monotherapy Up to 75%
BMS-986449 + anti-PD-1 95%
MB49 BMS-986449 Monotherapy Up to 62%
BMS-986449 + anti-PD-1 97%
MC38 BMS-986449 Monotherapy Up to 42%
BMS-986449 + anti-PD-1 Not Reported

Table 1: Preclinical in vivo efficacy of BMS-986449 as a monotherapy and in combination with
an anti-PD-1 antibody in various tumor models. Data extracted from an AACR 2025 abstract.[2]
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Pharmacodynamics in Non-Human Primates

To assess the in vivo activity and safety of BMS-986449, a study was conducted in cynomolgus

monkeys.
Animal Model Dosage Target Engagement Tolerability
) >80% degradation of
0.3 mg/kg, once daily o ]
Cynomolgus Monkey Helios in circulating Well-tolerated

(oral)
Tregs over 24h

Table 2: Pharmacodynamic and safety data of BMS-986449 in cynomolgus monkeys. Data
extracted from an AACR 2025 abstract.[2]

Clinical Research: Phase 1/2 Trial (NCT05888831)

A Phase 1/2 clinical trial is currently underway to evaluate the safety and efficacy of BMS-
986449 alone and in combination with nivolumab in participants with advanced solid tumors.[6]
[7181[°1[10]

Study Design:

e Phase: 1/2[6][8][10]

e Enroliment: Approximately 100 participants[6][8]
o Status: Active, not recruiting[6][10]

o Primary Objectives: To evaluate the safety and tolerability of BMS-986449 as a monotherapy
and in combination with nivolumab.[6][8][9][11][12]

o Secondary Objectives: To assess the preliminary anti-tumor activity of the combination.
e Study Arms:[11][12]
o Monotherapy: Dose escalation of BMS-986449.

o Combination Therapy: Dose escalation of BMS-986449 with nivolumab.
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Patient Population:
e Inclusion Criteria:[6][8][9]
o Adults (18 years or older).

o Histologically or cytologically confirmed advanced, unresectable, or metastatic solid
malignancy.

o Have received, are refractory to, ineligible for, or intolerant of existing therapies.
o Part 1A: Any solid malignancy.
o Part 1B: Non-small cell lung cancer (NSCLC).
o Part 1C: Triple-negative breast cancer (TNBC).
o Exclusion Criteria:[9][10][13]
o History of Grade = 3 toxicity related to prior T-cell agonist or checkpoint inhibitor therapy.
o Current or recent gastrointestinal disease or surgery that could impact drug absorption.

Note: As of the current date, no quantitative efficacy or detailed safety data from this clinical
trial have been publicly released.

Experimental Protocols

The following are generalized protocols for key experiments relevant to the study of BMS-
986449 and nivolumab, based on publicly available information and standard laboratory
procedures. These should be adapted and optimized for specific experimental conditions.

Protocol 1: In Vitro Assessment of IKZF2 and IKZF4
Degradation

This protocol describes a method to determine the in vitro degradation of IKZF2 and IKZF4 in a
relevant cell line (e.g., human peripheral blood mononuclear cells - PBMCs, or a T-cell line like
Jurkat).
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Materials:

Cryopreserved human PBMCs or Jurkat cells

RPMI-1640 medium with 10% FBS, penicillin/streptomycin, and L-glutamine
BMS-986449 (various concentrations)

DMSO (vehicle control)

Protease inhibitor cocktail

Lysis buffer (e.g., RIPA buffer)

Antibodies:

o Primary: Rabbit anti-IKZF2, Rabbit anti-IKZF4, Rabbit anti-GAPDH (or other loading
control)

o Secondary: HRP-conjugated Goat anti-Rabbit IgG

Western blot reagents and equipment

Procedure:

Cell Culture: Thaw and culture PBMCs or Jurkat cells according to standard protocols.

Treatment: Seed cells at an appropriate density in a multi-well plate. Treat cells with
increasing concentrations of BMS-986449 (e.g., 0.1 nM to 10 uM) or DMSO vehicle control
for a specified time (e.g., 2, 4, 8, 24 hours).

Cell Lysis: Harvest cells, wash with PBS, and lyse with lysis buffer containing protease
inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA or
Bradford assay.

Western Blotting:
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o Load equal amounts of protein per lane on an SDS-PAGE gel.
o Transfer proteins to a PVDF membrane.
o Block the membrane with 5% non-fat milk or BSA in TBST.

o Incubate with primary antibodies against IKZF2, IKZF4, and a loading control overnight at
4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at
room temperature.

o Develop the blot using an ECL substrate and image using a chemiluminescence imager.

o Data Analysis: Quantify band intensities using image analysis software. Normalize the
intensity of IKZF2 and IKZF4 bands to the loading control.

Protocol 2: In Vitro Treg Suppression Assay

This protocol is designed to assess the functional consequence of IKZF2/4 degradation on
Treg-mediated suppression of effector T cell proliferation.

Materials:

e Human PBMCs

o CD4+ T cell isolation kit

o CD25+ T cell isolation kit

o Carboxyfluorescein succinimidyl ester (CFSE)
e Anti-CD3 and anti-CD28 antibodies

« BMS-986449

e Flow cytometer

Procedure:
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Cell Isolation:
o |solate CD4+ T cells from PBMCs.

o Separate CD4+ T cells into CD25+ (Tregs) and CD25- (conventional T cells or Tconv)
populations.

Treg Treatment: Culture the isolated Tregs with BMS-986449 or DMSO for a predetermined
time (e.g., 48-72 hours).

Tconv Labeling: Label the Tconv cells with CFSE according to the manufacturer's protocol.
Co-culture:

o Co-culture the CFSE-labeled Tconv cells with the pre-treated Tregs at various ratios (e.g.,
1:1, 1:2, 1:4 Treg:Tconv).

o Stimulate the co-cultures with anti-CD3 and anti-CD28 antibodies.

o Include control wells with Tconv cells alone (with and without stimulation) and Tconv cells
with untreated Tregs.

Incubation: Incubate the co-cultures for 3-5 days.

Flow Cytometry:

o Harvest the cells and stain with antibodies against T cell markers (e.g., CD4).
o Acquire data on a flow cytometer.

Data Analysis: Analyze the CFSE dilution in the CD4+ Tconv cell population as a measure of
proliferation. Compare the proliferation of Tconv cells in the presence of BMS-986449-
treated Tregs versus untreated Tregs.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Combining BMS-
986449 with Nivolumab in Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604535/docs#application-notes-and-protocols-
combining-bms-986449-with-nivolumab-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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